Cas no 2227867-65-2 (rac-(1R,2S)-2-(5-methylthiophen-3-yl)methylcyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(5-methylthiophen-3-yl)methylcyclopentan-1-ol
• CAS No: 2227867-65-2
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6110942
• PubChem ID: 165599685
• Update Time: 2025-05-20

rac-(1R,2S)-2-(5-methylthiophen-3-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(5-methylthiophen-3-yl)methylcyclopentan-1-ol
• rac-(1R,2S)-2-[(5-methylthiophen-3-yl)methyl]cyclopentan-1-ol
• 2227867-65-2
• EN300-1625414

• Inchi： 1S/C11H16OS/c1-8-5-9(7-13-8)6-10-3-2-4-11(10)12/h5,7,10-12H,2-4,6H2,1H3/t10-,11+/m0/s1
• InChI Key： GBSUCEHWQZMZPN-WDEREUQCSA-N
• SMILES： S1C(C)=CC(=C1)C[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on rac-(1R,2S)-2-(5-methylthiophen-3-yl)methylcyclopentan-1-ol

Rac-(1R,2S)-2-(5-Methylthiophen-3-yl)methylcyclopentan-1-ol: A Comprehensive Overview

The compound rac-(1R,2S)-2-(5-methylthiophen-3-yl)methylcyclopentan-1-ol with CAS No. 2227867-65-2 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and material science. The molecule consists of a cyclopentane ring substituted with a hydroxyl group at position 1 and a methyl group attached to a thiophene ring at position 2. The thiophene moiety, specifically the 5-methylthiophen-3-yl group, adds aromaticity and potential electronic properties to the molecule.

Recent studies have highlighted the importance of thiophene-containing compounds in various biological contexts. For instance, researchers have explored the role of thiophene derivatives in modulating cellular signaling pathways, particularly in cancer biology. The 5-methylthiophen-3-yl group in this compound is hypothesized to interact with specific protein targets, potentially influencing enzyme activity or receptor binding. This makes rac-(1R,2S)-2-(5-methylthiophen-3-yl)methylcyclopentan-1-ol a promising candidate for further investigation in drug development.

The stereochemistry of the compound, denoted by the (1R,2S) configuration, plays a crucial role in its physical and chemical properties. Stereoisomers often exhibit different biological activities due to their distinct spatial arrangements. In this case, the cyclopentane ring's stereochemistry may influence the molecule's solubility, stability, and interaction with biomolecules. Recent advancements in chiral synthesis techniques have enabled the precise preparation of such enantiomerically pure compounds, facilitating their use in enantioselective reactions and bioassays.

From a synthetic perspective, the construction of rac-(1R,2S)-2-(5-methylthiophen-3-yl)methylcyclopentan-1-ol involves multi-step processes that highlight modern organic chemistry techniques. The synthesis typically begins with the preparation of the thiophene derivative through methods such as cyclization reactions or coupling strategies. Subsequent steps involve the formation of the cyclopentane ring and the introduction of the hydroxyl group at position 1. The use of transition metal catalysts and stereocontrol strategies ensures the desired stereochemical outcome.

Emerging research has also focused on the potential applications of this compound in materials science. The combination of a rigid cyclopentane ring and an aromatic thiophene moiety may endow the molecule with unique electronic properties suitable for applications in organic electronics or optoelectronics. For example, derivatives of this compound could serve as building blocks for organic semiconductors or light-emitting materials.

In terms of biological activity, preliminary studies suggest that rac-(1R,2S)-2-(5-methylthiophen-3-yl)methylcyclopentan-1-ol exhibits moderate inhibitory effects on certain enzymes implicated in inflammatory processes. This finding aligns with broader trends in drug discovery where small molecules with aromatic heterocycles are being explored for their anti-inflammatory and antioxidant properties.

Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the compound's interactions with biological targets. These studies reveal that the methylthiophen group contributes significantly to binding affinity by forming favorable π–π interactions with aromatic residues on target proteins. Such findings underscore the importance of rational drug design approaches in optimizing lead compounds for therapeutic applications.

From an environmental standpoint, understanding the degradation pathways of rac-(1R,2S)-2-(5-methylthiophen-3-yl)methylcyclopentan-1-ol is crucial for assessing its ecological impact. Recent research has employed advanced analytical techniques to study its biodegradation under various conditions. Results indicate that microbial communities can metabolize this compound efficiently under aerobic conditions, suggesting minimal environmental persistence.

In conclusion, rac-(1R,2S)-2-(5-methylthiophen-3-yli)methylenecyclopentanone (CAS No. 227867765) stands as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and stereochemistry make it an attractive target for further research into drug development and materials science. As our understanding of its properties continues to grow through cutting-edge experimental and computational methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.